Cas no 20110-23-0 (2H-Pyran-3-ol,tetrahydro-2-(1-nonene-3,5,7-triyn-1-yl)-)

• Product name: 2H-Pyran-3-ol,tetrahydro-2-(1-nonene-3,5,7-triyn-1-yl)-
• CAS No: 20110-23-0
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 274709
• PubChem ID: 5282248

2H-Pyran-3-ol,tetrahydro-2-(1-nonene-3,5,7-triyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-ol,tetrahydro-2-(1-nonene-3,5,7-triyn-1-yl)-
• 2-[(E)-non-1-en-3,5,7-triynyl]oxan-3-ol
• Cunaniol
• CHEBI:34657
• Q27116202
• 2S-Tetrahydro-2alpha(E)-(1-nonene-3,5,7-triynyl)-2H-pyran-3beta-ol
• 20110-23-0

• Inchi： InChI=1S/C14H14O2/c1-2-3-4-5-6-7-8-11-14-13(15)10-9-12-16-14/h8,11,13-15H,9-10,12H2,1H3/b11-8+
• InChI Key： WFJPISZWZQHNLX-DHZHZOJOSA-N
• SMILES： C(/C1C(O)CCCO1)=C\C#CC#CC#CC

Computed Properties

• Exact Mass: 214.099
• Monoisotopic Mass: 214.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2

Experimental Properties

• Density: 1.194g/cm3
• Boiling Point: 344.1ºC at 760 mmHg
• Flash Point: 148.4ºC
• Refractive Index: 1.63
• LogP: 1.11260